Cas no 2228995-66-0 (O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine)

• Product Name: O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine
• CAS No: 2228995-66-0
• MF: C₈H₉BrFNO₂
• MW: 250.064965009689
• CID: 6051003
• PubChem ID: 165884830
• Update Time: 2025-11-06

O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine
• EN300-1924378
• 2228995-66-0
• O-[(4-bromo-2-fluoro-6-methoxyphenyl)methyl]hydroxylamine

• Inchi： 1S/C8H9BrFNO2/c1-12-8-3-5(9)2-7(10)6(8)4-13-11/h2-3H,4,11H2,1H3
• InChI Key： OAAYGKKUJZVOCM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CON)=C(C=1)OC)F

Computed Properties

• Exact Mass: 248.98007g/mol
• Monoisotopic Mass: 248.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine

O-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Methylhydroxylamine: A Comprehensive Overview

O-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Methylhydroxylamine, also known by its CAS number 2228995-66-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methylhydroxylamine group attached to a substituted phenyl ring. The phenyl ring is further substituted with bromine, fluorine, and methoxy groups at specific positions, making it a versatile molecule for research and development purposes.

The methylhydroxylamine group in this compound plays a crucial role in its reactivity and functionality. Methylhydroxylamines are known for their ability to act as nucleophiles in various organic reactions, making them valuable intermediates in the synthesis of complex molecules. The presence of the phenyl ring with multiple substituents adds another layer of complexity and functionality to the molecule. The bromine, fluorine, and methoxy groups on the phenyl ring contribute to the compound's electronic properties, steric effects, and potential for further functionalization.

Recent studies have highlighted the importance of O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine in drug discovery and development. Its unique structure makes it an ideal candidate for exploring new therapeutic agents, particularly in the areas of oncology and infectious diseases. Researchers have utilized this compound as a building block for constructing bioactive molecules with potential anti-cancer and anti-viral properties. The substitution pattern on the phenyl ring allows for fine-tuning of the molecule's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

In addition to its role in drug discovery, O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine has found applications in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing advanced materials, including polymers and nanoparticles. Recent advancements in nanotechnology have leveraged this compound's reactivity to develop novel materials with enhanced mechanical and electronic properties.

The synthesis of O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine involves a series of well-established organic reactions. These include nucleophilic aromatic substitution, coupling reactions, and oxidation-reduction processes. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product. Researchers have optimized these methods to achieve high efficiency and scalability, making this compound accessible for large-scale production.

From an environmental standpoint, understanding the behavior of O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under various conditions, such as aqueous environments and soil systems. These investigations aim to develop strategies for minimizing any adverse effects associated with its use.

In conclusion, O-(4-bromo-2-fluoro-6-methoxyphenyl)methylhydroxylamine (CAS No. 2228995-66-0) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in fields such as pharmacology, materials science, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.